Cas no 953016-62-1 (N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3-(4-methoxyphenyl)propanamide)

• Product Name: N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3-(4-methoxyphenyl)propanamide
• CAS No: 953016-62-1
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 6278728
• PubChem ID: 16867342
• Update Time: 2025-06-08

N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3-(4-methoxyphenyl)propanamide
• N-[[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl]-3-(4-methoxyphenyl)propanamide
• N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-3-(4-methoxyphenyl)propanamide
• F2493-0889
• 953016-62-1
• N-{[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl}-3-(4-methoxyphenyl)propanamide
• AKOS024651849

• Inchi： 1S/C22H24N2O5/c1-26-18-8-4-15(5-9-18)6-11-22(25)23-14-17-13-20(29-24-17)16-7-10-19(27-2)21(12-16)28-3/h4-5,7-10,12-13H,6,11,14H2,1-3H3,(H,23,25)
• InChI Key： JRGKZYMZCMBHIH-UHFFFAOYSA-N
• SMILES： O1C(=CC(CNC(CCC2C=CC(=CC=2)OC)=O)=N1)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.8Ų

Additional information on N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3-(4-methoxyphenyl)propanamide

Introduction to N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3-(4-methoxyphenyl)propanamide (CAS No. 953016-62-1)

N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3-(4-methoxyphenyl)propanamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 953016-62-1, belongs to a class of molecules that incorporate an oxazole ring and dimethoxyphenyl substituents, which are known for their role in modulating various biological pathways. The presence of these functional groups suggests that this molecule may exhibit properties relevant to drug discovery and development.

The structure of N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3-(4-methoxyphenyl)propanamide is characterized by a central oxazol moiety linked to a methyl group and an amide bond connecting it to a 4-methoxyphenyl group. This arrangement creates a molecule with potential interactions at multiple sites within biological systems. The dimethoxyphenyl groups, in particular, are known to influence the electronic properties of the molecule and may contribute to its binding affinity for specific targets.

In recent years, there has been a growing interest in the development of novel compounds that incorporate heterocyclic structures such as the oxazole ring. Oxazoles are five-membered heterocycles containing oxygen and nitrogen atoms, and they are widely recognized for their versatility in pharmaceutical applications. The 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl moiety in this compound suggests that it may interact with biological targets in ways that could be beneficial for therapeutic purposes.

One of the most compelling aspects of N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3-(4-methoxyphenyl)propanamide is its potential as a lead compound for further drug development. The combination of the oxazole ring, the dimethoxyphenyl substituents, and the amide functionality creates a scaffold that can be modified to enhance specific biological activities. Researchers have been exploring similar structures in an effort to identify compounds with improved pharmacokinetic properties and reduced toxicity.

Recent studies have highlighted the importance of understanding the molecular interactions between small organic compounds and biological targets. The use of computational methods such as molecular docking and simulations has become increasingly prevalent in drug discovery research. These techniques allow scientists to predict how a compound like N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3-(4-methoxyphenyl)propanamide might bind to proteins or other biomolecules involved in disease pathways. This information can guide the design of more effective derivatives with enhanced therapeutic potential.

The pharmacological profile of N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3-(4-methoxyphenyl)propanamide is still under investigation, but preliminary data suggest that it may exhibit properties relevant to several therapeutic areas. For instance, the presence of the dimethoxyphenyl group is often associated with anti-inflammatory and analgesic activities. Additionally, the oxazole ring has been shown to be important in compounds targeting neurological disorders and infectious diseases.

In conclusion, N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-3-(4-methoxyphenyl)propanamide represents an intriguing candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable compound for developing new treatments. As research continues to uncover more about its properties and mechanisms of action, this molecule could play a significant role in advancing therapeutic strategies across multiple disease areas.